Cas no 388-21-6 ( )

• Product Name: &nbsp
• CAS No: 388-21-6
• MF: C₂₀H₁₃FO₂
• MW: 304.314429044724
• CID: 923964
• PubChem ID: 264460
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID30295083
• NSC-99564
• (2-benzoylphenyl)(4-fluorophenyl)methanone
• 388-21-6
• NSC99564
•  

• Inchi： 1S/C20H13FO2/c21-16-12-10-15(11-13-16)20(23)18-9-5-4-8-17(18)19(22)14-6-2-1-3-7-14/h1-13H
• InChI Key： HBJBZKIKENUTRM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 304.08999
• Monoisotopic Mass: 304.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14